Cas no 346001-28-3 (4-propylbenzene-1,2-diamine)

• Product Name: 4-propylbenzene-1,2-diamine
• CAS No: 346001-28-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 302636
• PubChem ID: 13763415
• Update Time: 2025-04-19

4-propylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-propyl-
• 4-n-Propyl-1,2-phenylenediamine
• 4-propyl-1,2-Benzenediamine
• 4-propylbenzene-1,2-diamine
• 4-propyl-o-phenylenediamine
• ZPZZLBVKKPQYAK-UHFFFAOYSA-N
• EN300-1692175
• 4-propyl-benzene-1,2-diamine
• AKOS017529973
• 346001-28-3
• 1,2-Benzenediamine,4-propyl-(9CI)
• SCHEMBL5604961
• DTXSID401310569

• Inchi： 1S/C9H14N2/c1-2-3-7-4-5-8(10)9(11)6-7/h4-6H,2-3,10-11H2,1H3
• InChI Key： ZPZZLBVKKPQYAK-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(=C1)CCC)N

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes